Cas no 89677-46-3 (2,4-Dibromo-5-methoxyphenylboronic acid)

• Product Name: 2,4-Dibromo-5-methoxyphenylboronic acid
• CAS No: 89677-46-3
• MF: C₇H₇BBr₂O₃
• MW: 309.747680902481
• MDL: MFCD06659860
• CID: 720054
• PubChem ID: 44118534
• Update Time: 2025-10-29

2,4-Dibromo-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-Dibromo-5-methoxyphenyl)boronic acid
• 2,4-Dibromo-5-methoxybenzeneboronic acid
• 2,4-Dibromo-5-methoxyphenylboronic acid
• Benzeneboronic acid,2,4-dibromo-5-methoxy- (7CI)
• 2,3-NAPHTHALENEDICARBOXYLIC ACID
• 2,4-Dibrom-5-methoxy-benzol-boronsaeure
• OR1869
• SCHEMBL13125401
• (2,4-Dibromo-5-methoxy)benzeneboronic acid
• AB26492
• MFCD06659860
• AKOS015834806
• C7H7BBr2O3
• DTXSID80656862
• CS-0176110
• E90007
• 89677-46-3
• BS-22458
• FT-0688840
• A861094
• (2,4-Dibromo-5-methoxyphenyl)boronicacid

• MDL： MFCD06659860
• Inchi： 1S/C7H7BBr2O3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3,11-12H,1H3
• InChI Key： GOAYGALQWXVCFY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1B(O)O)OC)Br

Computed Properties

• Exact Mass: 307.88500
• Monoisotopic Mass: 307.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No date available
• Density: 2.0±0.1 g/cm3
• Melting Point: 300
• Boiling Point: 405.4±55.0 °C at 760 mmHg
• Flash Point: 199.0±31.5 °C
• Refractive Index: 1.626
• PSA: 49.69000
• LogP: 0.90000
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,4-Dibromo-5-methoxyphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dibromo-5-methoxyphenylboronic acid

Recent Advances in the Application of 2,4-Dibromo-5-methoxyphenylboronic acid (CAS: 89677-46-3) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dibromo-5-methoxyphenylboronic acid (CAS: 89677-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and material science. This boronic acid derivative serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics, particularly in oncology and infectious diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2,4-Dibromo-5-methoxyphenylboronic acid to synthesize a series of brominated arylboronic acid derivatives with potent inhibitory activity against protein kinases. The study demonstrated that these derivatives exhibit high selectivity for specific kinase targets, making them promising candidates for targeted cancer therapies. The unique electronic and steric properties conferred by the bromine and methoxy substituents were found to enhance binding affinity and metabolic stability.

Another significant application of this compound was reported in the field of antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the use of 2,4-Dibromo-5-methoxyphenylboronic acid as a precursor for developing novel boron-containing antibiotics. The researchers synthesized a library of boronic acid-based compounds that showed remarkable efficacy against multidrug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The presence of the dibromo-methoxy moiety was crucial for maintaining antibacterial activity while reducing cytotoxicity.

Recent advancements in analytical techniques have also facilitated new applications of this compound. A 2023 Nature Communications paper detailed the use of 2,4-Dibromo-5-methoxyphenylboronic acid in the development of fluorescent sensors for glucose detection. The boronic acid moiety's ability to form reversible complexes with diols was exploited to create highly sensitive and selective biosensors, demonstrating potential for continuous glucose monitoring in diabetes management.

From a synthetic chemistry perspective, several innovative methodologies have been developed to improve the accessibility and functionalization of this compound. A 2024 ACS Catalysis publication reported a novel palladium-catalyzed borylation protocol that significantly enhances the yield and purity of 2,4-Dibromo-5-methoxyphenylboronic acid derivatives. This advancement has important implications for scaling up production while maintaining the stringent purity requirements necessary for pharmaceutical applications.

Looking forward, the unique structural features of 2,4-Dibromo-5-methoxyphenylboronic acid continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its ability to simultaneously bind to target proteins and E3 ubiquitin ligases could revolutionize targeted protein degradation therapies. Additionally, its application in boron neutron capture therapy (BNCT) for cancer treatment is being actively investigated, leveraging the boron atom's nuclear properties for localized radiation therapy.

In conclusion, 2,4-Dibromo-5-methoxyphenylboronic acid (CAS: 89677-46-3) remains at the forefront of chemical biology research, with its diverse applications spanning drug discovery, diagnostics, and materials science. The compound's unique chemical properties and recent methodological advances in its synthesis and functionalization ensure its continued relevance in addressing current challenges in pharmaceutical development and biomedical research.